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Compound of Interest

Compound Name: Forvisirvat

Cat. No.: B15586546

Essential Safety and Handling Guide for
Forvisirvat

Disclaimer: This document provides essential safety and logistical information for handling
Forvisirvat (also known as SP-624) in a research and development setting. Forvisirvat is an
investigational, orally-administered small molecule activator of the enzyme Sirtuin 6 (SIRT6).[1]
[2][3] While clinical trials have indicated a favorable safety profile in human subjects, this guide
is based on established best practices for handling potent pharmaceutical compounds in a
laboratory environment, as a specific Safety Data Sheet (SDS) for Forvisirvat is not publicly
available.[4][5][6] A compound-specific risk assessment should be conducted by qualified
personnel before any handling occurs.

Personal Protective Equipment (PPE)

The appropriate selection of Personal Protective Equipment (PPE) is crucial for minimizing
exposure risk when handling potent compounds like Forvisirvat, particularly in powdered form.
The following table summarizes the recommended PPE based on the type of handling
procedure.[4][7][8]
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Operational Plan: Standard Operating Procedure
(SOP) for Solution Preparation

This protocol outlines the step-by-step process for safely preparing a stock solution of
Forvisirvat from a powdered solid.

Objective: To prepare a 10 mM stock solution of Forvisirvat in DMSO.

Materials:

Forvisirvat (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered tips

Analytical balance within a ventilated enclosure (e.g., chemical fume hood or glove box)

Methodology:

e Preparation:

o Don the appropriate PPE for a medium-risk activity as detailed in the table above.

o Decontaminate the work surface within the chemical fume hood.

o Assemble all necessary materials.

e Weighing:

o Tare a sterile, tared weigh boat on the analytical balance.

o Carefully transfer the required amount of Forvisirvat powder to the weigh boat using a
chemical spatula. Avoid generating dust.

o Record the exact weight.
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¢ Solubilization:

o Carefully transfer the weighed Forvisirvat powder into a sterile vial.

o Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial to
achieve the target concentration of 10 mM.

o Secure the vial cap and vortex gently until the solid is completely dissolved. Visually
inspect to ensure no particulates remain.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
to avoid repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, date, and your
initials.

o Store the aliquots at the recommended temperature (typically -20°C or -80°C for long-term
storage).

e Post-Procedure Cleanup:

[e]

Dispose of all single-use materials (weigh boat, pipette tips, gloves, etc.) as hazardous
chemical waste.

o Thoroughly decontaminate the work surface, balance, and any equipment used with an
appropriate cleaning agent (e.g., 70% ethanol).

o Doff PPE in the designated area, taking care to avoid self-contamination.

o Wash hands thoroughly with soap and water.
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Caption: Experimental workflow for the preparation of a Forvisirvat stock solution.
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Forvisirvat's Mechanism of Action: SIRT6 Activation

Forvisirvat is a first-in-class activator of SIRT6, an enzyme with a crucial role in various
cellular processes, including DNA repair, inflammation, and metabolic regulation.[3] By
activating SIRT6, Forvisirvat enhances the deacetylation of histones, which are proteins that
package DNA into chromatin. This epigenetic modification can alter gene expression and is
believed to underlie its therapeutic potential.
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Caption: Simplified signaling pathway for Forvisirvat as a SIRT6 activator.

Disposal Plan
Proper disposal of Forvisirvat and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation:

e Solid Waste: Unused Forvisirvat powder, contaminated gloves, weigh boats, pipette tips,
and disposable garments should be collected in a dedicated, clearly labeled hazardous
waste container lined with a heavy-duty plastic bag.

e Liquid Waste: Unused stock solutions and contaminated solvents should be collected in a
separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix
incompatible waste streams.

o Sharps Waste: Needles or other sharps contaminated with Forvisirvat should be disposed
of in a designated sharps container.

Disposal Workflow:
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Segregation at Source: Immediately place waste into the correct, labeled container at the
point of generation.

Container Management: Keep waste containers sealed when not in use. Store them in a
designated, secure secondary containment area away from general lab traffic.

Documentation: Maintain a log of all waste added to each container, including the chemical
name, quantity, and date.

Institutional Pickup: Follow your institution's Environmental Health and Safety (EHS)
procedures for scheduling a pickup of hazardous waste. Ensure all labeling and
documentation are complete before the scheduled pickup.
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Caption: Logical workflow for the disposal of Forvisirvat-related waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/41099447/
https://pubmed.ncbi.nlm.nih.gov/41099447/
https://pubmed.ncbi.nlm.nih.gov/41099447/
https://www.researchgate.net/publication/386138921_Phase_1_Single-Center_Double-Blind_Randomized_Placebo-Controlled_Studies_of_the_Safety_Tolerability_and_Pharmacokinetics_of_Single_and_Multiple_Ascending_Oral_Doses_of_the_Sirtuin_6_Activator_SP-624_i
https://arrivobio.com/content/uploads/2025/02/Arrivo-BioVentures-Announces-USAN-Name-Forvisirvat-for-Lead_PR-Final-2.24.25-1.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Guide_for_Potent_Pharmaceutical_Compounds_PPCs.pdf
https://www.aiha.org/public-resources/aiha-academic-portal/resources-for-academics/potent-pharmaceutical-compound-containment-case-study
https://www.dupont.co.uk/knowledge/dupont-e-guide-explains-how-to-protect-workers-from-the-risk-of-highly-potent-pharmaceutical-ingredients.html
https://www.dupont.co.uk/knowledge/dupont-e-guide-explains-how-to-protect-workers-from-the-risk-of-highly-potent-pharmaceutical-ingredients.html
https://www.provista.com/blog/blog-listing/8-types-of-ppe-to-wear-when-compounding-hazardous-drugs
https://www.3m.com/3M/en_US/worker-health-safety-us/solutions/industrial-safety-products/pharmaceutical-manufacturing-ppe/
https://www.benchchem.com/product/b15586546#personal-protective-equipment-for-handling-forvisirvat
https://www.benchchem.com/product/b15586546#personal-protective-equipment-for-handling-forvisirvat
https://www.benchchem.com/product/b15586546#personal-protective-equipment-for-handling-forvisirvat
https://www.benchchem.com/product/b15586546#personal-protective-equipment-for-handling-forvisirvat
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15586546?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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